Benzenemethanaminium, N,N,N-triethyl-
Cat. No. B097683
Key on ui cas rn:
16652-03-2
M. Wt: 192.32 g/mol
InChI Key: VBQDSLGFSUGBBE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08524910B2
Procedure details
Sodium hydroxide (50% aqueous solution, 10 mL) was slowly added to a mixture of crude (2,2-difluoro-benzo[1,3]dioxol-5-yl-acetonitrile, benzyltriethylammonium, chloride (3.00 g, 15.3 mmol), and 1-bromo-2-chloroethane (4.9 g, 38 mmol) at 70° C. The mixture was stirred overnight at 70° C. before the reaction mixture was diluted with water (30 mL) and extracted with ethyl acetate. The combined organic layers were dried over sodium sulfate and evaporated to dryness to give crude 1-(2,2-difluoro-benzo[1,3]dioxol-5-yl)-cyclopropanecarbonitrile, which was used directly in the next step.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[OH-].[Na+].[F:3][C:4]1([F:16])[O:8][C:7]2[CH:9]=[CH:10][C:11]([CH2:13][C:14]#[N:15])=[CH:12][C:6]=2[O:5]1.[CH2:17]([N+](CC)(CC)CC)[C:18]1C=CC=CC=1.[Cl-].BrCCCl>O>[F:16][C:4]1([F:3])[O:8][C:7]2[CH:9]=[CH:10][C:11]([C:13]3([C:14]#[N:15])[CH2:18][CH2:17]3)=[CH:12][C:6]=2[O:5]1 |f:0.1|
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Inputs
Step One
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Name
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|
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Quantity
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10 mL
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Type
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reactant
|
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Smiles
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[OH-].[Na+]
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
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FC1(OC2=C(O1)C=CC(=C2)CC#N)F
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Name
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Quantity
|
0 (± 1) mol
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)[N+](CC)(CC)CC
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Name
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Quantity
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3 g
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Type
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reactant
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Smiles
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[Cl-]
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Name
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Quantity
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4.9 g
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Type
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reactant
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Smiles
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BrCCCl
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Step Two
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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70 °C
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred overnight at 70° C. before the reaction mixture
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with ethyl acetate
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The combined organic layers were dried over sodium sulfate
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated to dryness
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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|
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Type
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product
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Smiles
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FC1(OC2=C(O1)C=CC(=C2)C2(CC2)C#N)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
